Cas no 2228588-51-8 (tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate
• CAS No: 2228588-51-8
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6597782
• PubChem ID: 165652123
• Update Time: 2025-05-20

tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate
• tert-butyl 4-[3-(aminomethyl)-2,2-dimethylcyclopropyl]piperidine-1-carboxylate
• 2228588-51-8
• EN300-1879094

• Inchi： 1S/C16H30N2O2/c1-15(2,3)20-14(19)18-8-6-11(7-9-18)13-12(10-17)16(13,4)5/h11-13H,6-10,17H2,1-5H3
• InChI Key： LAHGXTBWERSIPS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate

tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate, identified by the CAS registry number CAS No. 2228588-51-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a cyclopropane moiety and a tert-butyl ester group. The presence of an aminomethyl group further enhances its functional versatility, making it a valuable substrate for research and development in the fields of organic synthesis and drug discovery.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and structural rigidity. The tert-butyl ester group in this compound not only contributes to its stability but also serves as a protecting group during synthetic procedures. This feature makes it particularly useful in multi-step synthesis workflows where intermediate stabilization is crucial.

The synthesis of tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate typically involves a combination of ring-forming reactions and functional group transformations. Researchers have employed various strategies, including ring-opening metathesis polymerization (ROMP) and subsequent functionalization, to construct the cyclopropane core. The integration of the piperidine ring is often achieved through nucleophilic substitution or amide coupling reactions, depending on the specific synthetic pathway employed.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent computational studies have demonstrated that the cyclopropane moiety can induce steric effects that enhance binding affinity to certain protein pockets, potentially leading to novel therapeutic agents.

The presence of an aminomethyl group also introduces additional functionality, enabling further chemical modifications. This group can be used as a handle for attaching other bioactive moieties or for participating in click chemistry reactions. Such versatility underscores the importance of this compound as a building block in modern organic synthesis.

From an environmental perspective, the development of efficient and sustainable synthetic routes for compounds like tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate is increasingly important. Researchers are exploring catalytic methods and green chemistry principles to minimize waste and reduce the environmental footprint of its production.

In conclusion, the compound CAS No. 2228588-51-8, or tert-butyl 4-3-(aminomethyl)-2,2-dimethylcyclopropylpiperidine-1-carboxylate, represents a significant advancement in organic chemistry. Its unique structure, versatile functional groups, and potential applications make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even greater role in shaping the future of chemical innovation.